Cas no 1467061-15-9 (6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole)

6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole is a boronic ester derivative of indole, notable for its utility in Suzuki-Miyaura cross-coupling reactions. The 5,5-dimethyl-1,3,2-dioxaborinane moiety enhances stability and solubility, facilitating handling and storage compared to boronic acids. The chloro-substituted indole scaffold provides a versatile intermediate for further functionalization in pharmaceutical and agrochemical synthesis. Its rigid structure and electron-rich aromatic system make it valuable for constructing complex heterocycles. The compound’s stability under ambient conditions and compatibility with diverse reaction conditions underscore its advantages in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended to preserve reactivity.

6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole structure

1467061-15-9 structure

Product Name:6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole

CAS No:1467061-15-9

MF:C₁₃H₁₅BClNO₂

MW:263.527702569962

CID:4700949

Update Time:2025-06-08

6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole
- GVGCSICVOXCUAF-UHFFFAOYSA-N
- 6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole
- Inchi： 1S/C13H15BClNO2/c1-13(2)7-17-14(18-8-13)10-5-9-3-4-16-12(9)6-11(10)15/h3-6,16H,7-8H2,1-2H3
- InChI Key： GVGCSICVOXCUAF-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=CN2)C=C1B1OCC(C)(C)CO1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 305
Topological Polar Surface Area: 34.2

6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM333739-1g	6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole	1467061-15-9	95%+	1g	$928	2023-02-02
Chemenu	CM333739-1g	6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole	1467061-15-9	95%+	1g	$937	2021-08-18
Alichem	A199011278-1g	6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole	1467061-15-9	95%	1g	$1,003.66	2022-04-02
Ambeed	A942793-250mg	6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole	1467061-15-9	97%	250mg	$488.0	2025-03-18
Ambeed	A942793-1g	6-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole	1467061-15-9	97%	1g	$1219.0	2025-03-18